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Compound of Interest

2-(4-Chloro-3-
Compound Name:
methoxyphenyl)acetonitrile

Cat. No.: B076361

In-Depth Technical Guide: 2-(4-Chloro-3-
methoxyphenyl)acetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise yet comprehensive overview of the molecular structure
and properties of 2-(4-Chloro-3-methoxyphenyl)acetonitrile, a key intermediate in the
synthesis of various pharmaceutical compounds. Its utility is particularly noted in the
development of drugs targeting neurological and cardiovascular disorders.

Molecular and Chemical Data

The fundamental properties of 2-(4-Chloro-3-methoxyphenyl)acetonitrile are summarized in
the table below, providing a ready reference for researchers.

Property Value
Molecular Formula CsoHsCINO
Molecular Weight 181.62 g/mol [1]
CAS Number 13726-21-1[1]

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b076361?utm_src=pdf-interest
https://www.benchchem.com/product/b076361?utm_src=pdf-body
https://www.benchchem.com/product/b076361?utm_src=pdf-body
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/81309--2-4-chloro-3-methoxyphenylacetonitrile.html
https://www.myskinrecipes.com/shop/en/arylacetonitrile-derivatives/81309--2-4-chloro-3-methoxyphenylacetonitrile.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

Molecular Structure

The structure of 2-(4-Chloro-3-methoxyphenyl)acetonitrile features a phenyl ring substituted
with a chloro group at the 4th position and a methoxy group at the 3rd position. A cyanomethyl
group (-CH2CN) is attached to the 1st position of the phenyl ring. This arrangement of
functional groups makes it a versatile building block in organic synthesis.

Caption: Molecular structure of 2-(4-Chloro-3-methoxyphenyl)acetonitrile.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(4-Chloro-3-
methoxyphenyl)acetonitrile are proprietary to various research and manufacturing entities.
However, general synthetic routes often involve the cyanation of a corresponding benzyl halide
or the reaction of a substituted benzaldehyde with a cyanide source.

A plausible, though generalized, experimental workflow for its synthesis is outlined below. This
diagram is for illustrative purposes and does not represent a specific, validated protocol.
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Caption: Generalized workflow for the synthesis of 2-(4-Chloro-3-
methoxyphenyl)acetonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [2-(4-Chloro-3-methoxyphenyl)acetonitrile molecular
structure and weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076361#2-4-chloro-3-methoxyphenyl-acetonitrile-
molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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